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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core principles and methodologies

behind the activity certification of sealed radioactive sources, with a focus on the Isotrak line of

products manufactured by Eckert & Ziegler. The certification process is critical for ensuring the

accuracy and reliability of these sources in research, scientific applications, and drug

development, where precise knowledge of source strength is paramount.

The activity of modern brachytherapy and calibration sources is specified in terms of Air-Kerma

Strength (SK). This quantity has superseded the older specification of activity in Curies (Ci) or

Becquerels (Bq) for many applications, as it provides a more direct measure of the radiation

output that is relevant for dosimetry. The unit of Air-Kerma Strength is the 'U', where 1 U = 1

µGy·m²/h.[1][2]

The Chain of Traceability and Certification
The certification of an Isotrak source's activity is not an isolated measurement but rather the

final step in an unbroken chain of traceability to international standards. Eckert & Ziegler's

calibration laboratories are accredited to ISO/IEC 17025, ensuring their competency in testing

and calibration.[3] Their measurements are traceable to primary standards maintained by

national metrology institutes such as the National Institute of Standards and Technology (NIST)

in the United States and the German national accreditation body (DAkkS).[4]
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The following diagram illustrates the logical workflow of the activity certification process, from

the primary standards laboratory to the end-user.

Primary Standards Laboratory (e.g., NIST)

Manufacturer (e.g., Eckert & Ziegler)

End-User (Research Lab / Clinic)

Primary Standard
(e.g., WAFAC)

Internal Reference Standard

Calibration

Quality Control:
Air-Kerma Strength Measurement

Traceability

Source Production
(e.g., Isotrak I-125 Seed)

Issuance of
Calibration Certificate

Acceptance Testing &
Source Verification

Shipment with Certificate

User's Calibrated Instrument
(e.g., Well Chamber)

Reference for Verification

Experimental Use

Click to download full resolution via product page

Caption: Logical workflow for the traceability and certification of radioactive sources.
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Physical Integrity and Source Classification
Beyond the radiometric calibration, the physical integrity of a sealed source is paramount for

safety. Isotrak sources are subject to rigorous testing according to international standards,

primarily ISO 2919. This standard classifies sources based on their resistance to temperature,

pressure, impact, vibration, and puncture.[5] The resulting classification code on the source

certificate indicates its suitability for various applications.

Experimental Protocols for Activity Measurement
While the specific, proprietary protocols of Eckert & Ziegler are not publicly available, the

methodologies are based on internationally accepted standards. The following describes the

fundamental experimental protocols for primary and secondary calibration of low-energy

photon-emitting sources like Iodine-125, which are common in the Isotrak product line for

medical applications.

Primary Calibration: The Wide-Angle Free-Air Chamber
(WAFAC)
The primary standard for air-kerma strength of low-energy photon sources at NIST is the Wide-

Angle Free-Air Chamber (WAFAC).[1] This is an instrument-based standard that provides a

direct realization of air kerma.

Methodology:

Source Mounting: A single brachytherapy seed is precisely positioned on a mounting post at

a known distance from the WAFAC's defining aperture. The source is rotatable to average

out any anisotropy in its radiation emission.

Ionization Measurement: The photon beam from the source passes through the aperture into

a defined volume of air within the chamber. A high voltage is applied across collecting plates,

and the resulting ionization current produced by the interaction of photons with the air is

measured with a sensitive electrometer.

Corrections: The raw ionization measurement is corrected for a variety of influencing factors,

including:
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Air attenuation between the source and the chamber.

Photon scattering from the chamber components and surrounding air.

Ion recombination and diffusion.

Environmental conditions (temperature and pressure), to normalize to standard conditions.

Air-Kerma Strength Calculation: The corrected ionization current is used to calculate the air-

kerma rate at the reference distance. The air-kerma strength (SK) is then determined by

multiplying the air-kerma rate by the square of the distance.

The following diagram illustrates the experimental workflow for primary calibration using the

WAFAC.
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Caption: Experimental workflow for primary calibration of a brachytherapy source.

Secondary Calibration: The Well-Type Ionization
Chamber
For routine calibration at the manufacturing level and for verification by the end-user, a well-

type (re-entrant) ionization chamber is the instrument of choice. This provides a convenient and
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highly reproducible method for measuring source strength.

Methodology:

System Calibration: The well-type chamber and its associated electrometer are calibrated as

a system. This is done by using a source of the same design that has a calibration traceable

to a primary standards laboratory (e.g., a source calibrated by NIST with the WAFAC). This

establishes a calibration factor (NSK) for the well-chamber system.

Source Measurement: The unknown source (from the production line) is placed in a specific

holder that ensures it is positioned at the same reference point within the chamber for every

measurement.

Current Measurement: The ionization current produced by the source is measured by the

electrometer.

Corrections: The reading is corrected for temperature and pressure.

Air-Kerma Strength Calculation: The air-kerma strength of the source is calculated by

multiplying the corrected electrometer reading by the system's calibration factor.

Quantitative Data and Tolerances
A calibration certificate for a brachytherapy source provides the certified air-kerma strength and

an estimate of the measurement uncertainty. While specific data sheets for Isotrak

brachytherapy sources are not publicly available, the following table provides representative

dosimetric parameters for a generic Iodine-125 seed, a common type of source used in both

research and clinical applications. These values are based on published data and are

illustrative of what would be expected.[6][7]
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Parameter Symbol Typical Value Units

Radionuclide - Iodine-125 -

Half-life T1/2 59.4 days

Average Photon

Energy
Eavg 28.5 keV

Air-Kerma Rate

Constant
Γδ 1.45 cGy·cm²/mCi·h

Air-Kerma Strength SK 0.1 - 1.0 U (µGy·m²/h)

Dose Rate Constant Λ ~0.95 cGy/h/U

Calibration

Uncertainty (k=2)
- ± 3-5% %

Note: The Air-Kerma Strength (SK) is the certified value. Other parameters are provided for

context. The calibration uncertainty is a critical value, representing the 95% confidence level of

the measurement.

For clinical use, the American Association of Physicists in Medicine (AAPM) recommends that

the end-user verify the manufacturer's stated source strength. The agreement should be within

3% for the batch mean, with no individual source deviating by more than 5% from the mean.[8]

Conclusion
The activity certification of Isotrak sources is a robust process underpinned by a quality

management system that adheres to international standards such as ISO 9001 and ISO 17025.

[3] The calibration of these sources is traceable to primary national standards, ensuring a high

degree of accuracy and reliability. For researchers, scientists, and drug development

professionals, understanding the concepts of air-kerma strength, the chain of traceability, and

the underlying experimental methodologies is essential for the confident and effective use of

these radioactive sources in their work. The calibration certificate provided with each source is

the definitive document that attests to its certified activity and physical integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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